4,5-dimethyl-2-{[(4-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide

• IUPAC Name: 4,5-dimethyl-2-[[2-(4-nitrophenyl)acetyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C15H15N3O4S/c1-8-9(2)23-15(13(8)14(16)20)17-12(19)7-10-3-5-11(6-4-10)18(21)22/h3-6H,7H2,1-2H3,(H2,16,20)(H,17,19)
• InChI Key: VDUYCGYCFGOFJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)N)NC(=O)CC2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C15H15N3O4S
• Molecular Weight: 333.4 g/mol

Description

4,5-dimethyl-2-{[(4-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound, also known as DNTB, has been studied for its mechanism of action and physiological effects that could be useful in various fields of research.

Mechanism of Action

4,5-dimethyl-2-{[(4-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide inhibits the activity of enzymes that are involved in the production of reactive oxygen species (ROS) in cells. This inhibition leads to a decrease in oxidative stress, which can have beneficial effects on cellular function and overall health.
Biochemical and Physiological Effects:
Studies have shown that 4,5-dimethyl-2-{[(4-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide can reduce oxidative stress in cells and improve mitochondrial function. It has also been found to have anti-inflammatory effects and can protect against cellular damage caused by toxins.

Advantages and Limitations for Lab Experiments

One advantage of using 4,5-dimethyl-2-{[(4-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide in lab experiments is its ability to inhibit ROS production, which can be useful in studying the effects of oxidative stress on cellular function. However, one limitation is that 4,5-dimethyl-2-{[(4-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide may have off-target effects on other enzymes that could complicate data interpretation.

Future Directions

Future research on 4,5-dimethyl-2-{[(4-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide could focus on its potential use in drug development, particularly for diseases that involve oxidative stress and inflammation. Additionally, further studies could investigate its effects on cellular signaling pathways and its potential as a therapeutic agent for neurodegenerative diseases.

Synthesis Methods

The synthesis of 4,5-dimethyl-2-{[(4-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide involves the reaction between 4-nitrobenzoyl chloride and 3-thiophenecarboxamide, followed by the addition of 4-dimethylaminopyridine and N,N-dimethylformamide. The resulting product is then purified through column chromatography to obtain pure 4,5-dimethyl-2-{[(4-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide.

Scientific Research Applications

4,5-dimethyl-2-{[(4-nitrophenyl)acetyl]amino}-3-thiophenecarboxamide has been studied for its potential use in various fields of research, including neuroscience, cancer research, and drug discovery. It has been found to have an inhibitory effect on the activity of certain enzymes, making it a potential candidate for drug development.